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Physical Properties of Benzylideneacetone

The table below summarizes the available physicochemical data for benzylideneacetone, which is

foundational for understanding its behavior.

Property Value

Chemical Name (3E)-4-Phenylbut-3-en-2-one [1]

Molecular Formula C₁₀H₁₀O [1]

Molecular Weight 146.19 g/mol [1]

Melting Point 39 to 42 °C [1] [2]

Boiling Point 260 to 262 °C [1] [2]

Density 1.008 g/cm³ [1]

Water Solubility 1.3 g/L [1]

logP (Partition Coefficient) Not found in searched literature
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Protocols for Partition Coefficient Measurement

For your research, here are summaries of established experimental methods to determine logP. You can apply

these protocols to measure the logP of benzylideneacetone in your lab.

Method Principle Key Steps & Parameters

| Polymer-Water Partition (Ppw) in 96-well format [3] | Measures solute distribution between plasticized

poly(vinyl chloride) (PVC) film and water. LogPpw shows linear correlation with logPow. | 1. Prepare PVC

films: Create films from PVC and plasticizer (e.g., Dioctyl Sebacate) in THF at bottom of 96-well plate [3].

2. Incubate: Add aqueous solute solution to wells and seal plate. Equilibrate with shaking (4 hours, 25°C,

500 rpm) [3]. 3. Analyze: Measure solute concentration in aqueous phase before/after equilibrium via UV

absorbance. Calculate Ppw = [(C₀ - C₁)/C₁] × Φ (phase ratio) [3]. | | Reverse-Phase High Performance

Liquid Chromatography (RP-HPLC) [4] | Correlates a compound's retention time on a C18 column to its

lipophilicity. | 1. Calibrate: Run a series of reference compounds with known logP values to establish

calibration curve [4] [3]. 2. Analyze: Inject the test compound under the same chromatographic conditions

[3]. 3. Calculate: Use the calibration curve to estimate the unknown logP from its measured retention factor

[4]. |

This workflow diagram outlines the general decision process for selecting and performing these methods:
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Need to Measure logP

Choose a Method

Polymer-Water (Ppw)
High-Throughput, 96-well format

  Prefer speed & automation

RP-HPLC Method
Uses standard lab equipment

  Prefer established technique

Obtain logP Estimate

Click to download full resolution via product page

How to Proceed Without a Pre-existing logP Value

Since a published value for benzylideneacetone is not readily available, you can:

Perform the measurement yourself using one of the detailed protocols above. The polymer-water
method is particularly suited for relatively quick, high-throughput measurement [3].

Estimate the value computationally. The search results indicate that calculated logP (clogP) is a
common parameter used in medicinal chemistry to rationalize drug properties and guide the design of

less lipophilic analogues [5]. You could use chemical drawing or molecular modeling software to
obtain an estimated value.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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